Cas no 2107-78-0 (3,4-DIMETHYLUMBELLIFERONE)

3,4-DIMETHYLUMBELLIFERONE structure
3,4-DIMETHYLUMBELLIFERONE structure
Product Name:3,4-DIMETHYLUMBELLIFERONE
CAS No:2107-78-0
MF:C11H10O3
MW:190.195303440094
MDL:MFCD00037511
CID:249665
PubChem ID:5412990
Update Time:2025-09-23

3,4-DIMETHYLUMBELLIFERONE Chemical and Physical Properties

Names and Identifiers

    • 3,4-DIMETHYLUMBELLIFERONE
    • 7-HYDROXY-3,4-DIMETHYL-CHROMEN-2-ONE
    • 3,4-DIMETHYL-7-HYDROXYCOUMARIN
    • DIMETHYLUMBELLIFERONE,3,4-
    • 3,4-DIMETHYLUMBELLIFERONE, FOR FLUORESCE NCE
    • DIMETHYLUMBELLIFERONE,3,4-(RG)
    • 3,4-Dimethyl-7-hydroxy-2H-1-benzopyran-2-one
    • 2H-1-Benzopyran-2-one,7-hydroxy-3,4-dimethyl-
    • 7-Hydroxy-3,4-dimethyl-2H-chromen-2-one
    • 7-hydroxy-3,4-dimethylchromen-2-one
    • 7-hydroxy-3,4-dimethyl-2H-1-benzopyran-2-one
    • 7-hydroxy-3,4-dimethyl-coumarin
    • Di- methyl-Oxycumarin
    • QEEXKPYVMOIPKR-UHFFFAOYSA-N
    • 2H-1-BENZOPYRAN-2-ONE, 7-HYDROXY-3,4-DIMETHYL-
    • 7-Hydroxy-3,4-dimethyl 2H-chromen-2-one
    • CHEMBL19240
    • 7-hydroxy-3,4-dimethylcoumarin
    • 2107-78-0
    • AKOS005175203
    • AJ9
    • Z57109217
    • 7-hydroxy-3, 4-dimethylchromen-2-one
    • CS-0216919
    • EN300-6479390
    • MFCD00037511
    • FT-0730158
    • DTXSID90419940
    • A815120
    • F81375
    • J-511225
    • SCHEMBL591899
    • AM20030337
    • BDBM50282524
    • AS-67208
    • AB01660
    • ALBB-015599
    • STL477368
    • 7-Hydroxy-3,4-dimethyl-2H-chromen-2-one; 7-hydroxy-3,4-dimethyl-2H-1-benzopyran-2-one; 3,4-dimethyl-7-hydroxycoumarin
    • DB-066421
    • MDL： MFCD00037511
    • Inchi： 1S/C11H10O3/c1-6-7(2)11(13)14-10-5-8(12)3-4-9(6)10/h3-5,12H,1-2H3
    • InChI Key： QEEXKPYVMOIPKR-UHFFFAOYSA-N
    • SMILES： O1C(C(C)=C(C)C2C=CC(=CC1=2)O)=O

Computed Properties

  • Exact Mass: 190.06300
  • Monoisotopic Mass: 190.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.255
  • Boiling Point: 377.1 ℃ at 760 mmHg
  • Flash Point: 170.2 ℃
  • Refractive Index: 1.589
  • Solubility: alcohols: soluble
  • PSA: 50.44000
  • LogP: 2.11540

3,4-DIMETHYLUMBELLIFERONE Security Information

  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • FLUKA BRAND F CODES：8
  • HazardClass：IRRITANT
  • Risk Phrases：R22; R24/25

3,4-DIMETHYLUMBELLIFERONE Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-DIMETHYLUMBELLIFERONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449041964-1g
7-Hydroxy-3,4-dimethyl-2H-chromen-2-one
 2107-78-0 95%
1g
 $244.11 2023-09-02
TRC
D479748-100mg
3,4-Dimethylumbelliferone
 2107-78-0
100mg
 $ 333.00 2023-09-07
TRC
D479748-250mg
3,4-Dimethylumbelliferone
 2107-78-0
250mg
 $ 800.00 2023-09-07
Chemenu
CM162584-5g
7-Hydroxy-3,4-dimethyl-2H-chromen-2-one
 2107-78-0 95%
5g
 $822 2021-06-17
Chemenu
CM162584-5g
7-Hydroxy-3,4-dimethyl-2H-chromen-2-one
 2107-78-0 95%
5g
 $*** 2023-03-30
eNovation Chemicals LLC
D953257-1g
2H-1-Benzopyran-2-one, 7-hydroxy-3,4-dimethyl-
 2107-78-0 98%
1g
 $705 2024-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-214171-100 mg
3,4-Dimethylumbelliferone,
 2107-78-0
100MG
 ￥2,256.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-214171-100mg
3,4-Dimethylumbelliferone,
 2107-78-0
100mg
 ￥2256.00 2023-09-05
OTAVAchemicals
1090184-100MG
7-hydroxy-3,4-dimethyl-2H-chromen-2-one
 2107-78-0 95%
100MG
 $100 2023-07-04
OTAVAchemicals
1090184-250MG
7-hydroxy-3,4-dimethyl-2H-chromen-2-one
 2107-78-0 95%
250MG
 $125 2023-07-04

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